Cas no 165283-98-7 (5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

5-Oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a heterocyclic compound featuring a tetrahydroquinoline scaffold with functional groups including a carbonyl (oxo), sulfanyl (thiol), and nitrile (carbonitrile). This structure makes it a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of reactive groups allows for further derivatization, enabling applications in medicinal chemistry and material science. Its rigid bicyclic framework enhances stability, while the electron-withdrawing nitrile and thiol groups facilitate selective modifications. This compound is valuable for researchers developing novel heterocyclic compounds, offering a balanced reactivity profile for targeted synthetic pathways.

5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile structure

165283-98-7 structure

Product Name:5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

CAS No:165283-98-7

MF:C₁₀H₈N₂OS

MW:204.248320579529

MDL:MFCD02042503

CID:1349351

PubChem ID:1849967

Update Time:2025-06-09

5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonitrile, 1,2,5,6,7,8-hexahydro-5-oxo-2-thioxo-
- SCHEMBL4424051
- Z57804266
- CS-0102341
- 5-oxo-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile
- EN300-26870
- 2-mercapto-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
- AKOS005698121
- STL044332
- 5-oxo-2-thioxo-1,2,5,6,7,8-hexahydro-quinoline-3-carbonitrile
- UPCMLD0ENAT5786618:001
- AKOS001359100
- STK870633
- G33804
- 165283-98-7
- 5-oxo-2-thioxo-1,6,7,8-tetrahydro-quinoline-3-carbonitrile
- Oprea1_031099
- 5-oxo-2-sulfanylidene-1,6,7,8-tetrahydroquinoline-3-carbonitrile
- Oprea1_171466
- VQSFARIYUUEKEA-UHFFFAOYSA-N
- 5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
- 5-oxo-2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile
- MDL： MFCD02042503
- Inchi： 1S/C10H8N2OS/c11-5-6-4-7-8(12-10(6)14)2-1-3-9(7)13/h4H,1-3H2,(H,12,14)
- InChI Key： VQSFARIYUUEKEA-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=CC2C(CCCC=2N1)=O

Computed Properties

Exact Mass: 204.03584
Monoisotopic Mass: 204.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 85Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 345.4±52.0 °C at 760 mmHg
Flash Point: 162.7±30.7 °C
PSA: 52.89
Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Pricemore >>

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Enamine	EN300-26870-0.05g	5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile	165283-98-7	95%	0.05g	$42.0	2023-09-11
Enamine	EN300-26870-0.1g	5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile	165283-98-7	95%	0.1g	$66.0	2023-09-11
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